Cas no 883956-12-5 (3-butyl-2-(4-chlorophenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione)

• Product Name: 3-butyl-2-(4-chlorophenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione
• CAS No: 883956-12-5
• MF: C₂₁H₁₇ClN₂O₃
• MW: 380.824284315109
• CID: 5439062
• Update Time: 2025-05-19

3-butyl-2-(4-chlorophenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-butyl-2-(4-chlorophenyl)chromeno[2,3-d]pyrimidine-4,5-dione
• 4H-[1]Benzopyrano[2,3-d]pyrimidine-4,5(3H)-dione, 3-butyl-2-(4-chlorophenyl)-
• 3-butyl-2-(4-chlorophenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

• Inchi： 1S/C21H17ClN2O3/c1-2-3-12-24-19(13-8-10-14(22)11-9-13)23-20-17(21(24)26)18(25)15-6-4-5-7-16(15)27-20/h4-11H,2-3,12H2,1H3
• InChI Key： IALFMVOVLBTXNV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)N(CCCC)C(=O)C2C(=O)C3=CC=CC=C3OC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-butyl-2-(4-chlorophenyl)-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

Research Brief on 3-butyl-2-(4-chlorophenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione (CAS: 883956-12-5)

The compound 3-butyl-2-(4-chlorophenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione (CAS: 883956-12-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The chromeno[2,3-d]pyrimidine scaffold, which forms the core of this molecule, is known for its ability to interact with various biological targets, making it a promising candidate for further drug development. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its binding mechanisms and optimize its pharmacological profile.

One of the key breakthroughs in the study of this compound is its demonstrated efficacy in preclinical models of chronic inflammatory diseases. In vitro and in vivo experiments have shown that 3-butyl-2-(4-chlorophenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione significantly reduces the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Additionally, its low toxicity profile in animal models underscores its suitability for further clinical evaluation.

Another area of interest is the compound's potential application in oncology. Preliminary data indicate that it exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase activity. Mechanistic studies suggest that this effect is mediated through the inhibition of key signaling pathways involved in cell proliferation and survival. These findings have spurred further investigations into its use as a targeted therapy for specific malignancies.

The synthesis of 3-butyl-2-(4-chlorophenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with an emphasis on green chemistry principles to minimize environmental impact. These advancements are critical for scaling up production and facilitating future clinical trials.

In conclusion, 3-butyl-2-(4-chlorophenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione represents a promising candidate for therapeutic development in both inflammatory and oncological contexts. Its unique chemical structure, combined with its demonstrated biological activity and favorable safety profile, positions it as a compound of significant interest for future research. Continued exploration of its mechanisms of action and optimization of its pharmacokinetic properties will be essential for translating these findings into clinical applications.